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Executive Summary

4-Chloro-3-nitro-1H-pyrazole is a halogenated nitro-substituted heterocyclic compound of significant interest to the chemical, pharmaceutical, and a
substitution pattern, featuring electrophilic and nucleophilic centers, renders it a versatile building block for the synthesis of more complex molecular ¢
established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] This guide provides a comprehensive techni
development professionals, covering the compound's fundamental properties, a detailed synthetic protocol, analytical characterization, reactivity profi
content is structured to provide not just procedural steps, but also the underlying scientific rationale to empower effective decision-making in the laboi

Physicochemical and Structural Properties

4-Chloro-3-nitro-1H-pyrazole is a solid at room temperature, characterized by the presence of a pyrazole ring substituted with a chlorine atom at the
position. The "1H" designation indicates that the nitrogen at position 1 is protonated, though it can exist in tautomeric forms. The electron-withdrawing
substituents significantly influences the electronic properties of the pyrazole ring, impacting its acidity and reactivity.

Table 1: Core Properties of 4-Chloro-3-nitro-1H-pyrazole

Property Value Source(s)
CAS Number 400752-98-9 [21[3]1[41
Molecular Formula C3H2CINsO:2 [2][3][4]
Molecular Weight 147.52 g/mol [4][5]

MDL Number MFCD01114991 [3114]
Synonyms 4-chloro-5-nitro-1H-pyrazole [6]

| Hazard | Irritant [[4] |

Synthesis and Purification

The synthesis of 4-chloro-3-nitro-1H-pyrazole is most logically achieved via the direct chlorination of the readily available precursor, 3-nitro-1H-pyra

electrophilic substitution on the pyrazole ring is facile at the C4 position, which is activated by the two ring nitrogens and not sterically hindered.

Retrosynthetic Analysis

The synthetic strategy hinges on a single, high-yielding transformation: the electrophilic chlorination of a pre-functionalized pyrazole core. The nitro g

subsequent halogenation to the desired position and is stable to the chlorination conditions.
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Caption: Retrosynthetic path for 4-Chloro-3-nitro-1H-pyrazole.

Recommended Synthetic Protocol: Electrophilic Chlorination

This protocol is adapted from established methods for the C4-chlorination of pyrazoles.[7][8] The use of sodium hypochlorite in an agueous or mixed
and cost-effective source of electrophilic chlorine. The reaction proceeds as the pyrazole nitrogen atoms activate the C4 position for attack.

Step-by-Step Methodology:

« Dissolution: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, suspend 3-nitro-1H-pyrazole
gram of starting material).

» Cooling: Place the flask in an ice-water bath and cool the suspension to 0-5 °C with gentle stirring. Maintaining a low temperature is critical to contr
prevent the formation of undesired byproducts.

* Reagent Addition: Add a solution of sodium hypochlorite (NaOCI, ~10-15% aqueous solution, 1.1-1.2 eq) dropwise via the dropping funnel over 30-
be controlled to keep the internal temperature below 10 °C.

« Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 1-2 hours. The reaction progress can be mor
(TLC) or High-Performance Liquid Chromatography (HPLC) by observing the consumption of the starting material.

* Quenching & Isolation: Once the reaction is complete, quench any excess hypochlorite by adding a saturated aqueous solution of sodium sulfite (M
starch paper is negative. The product, which is typically a solid, will precipitate out of the solution.

« Filtration: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold water to remove inorganic salts and then with a ¢
(e.g., hexane) to aid in drying.

Purification and Work-up

The crude product is often of high purity. If further purification is required, recrystallization is the preferred method.

+ Recrystallization: A suitable solvent system is typically an ethanol/water or isopropanol/water mixture. Dissolve the crude solid in a minimum amoui
slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Collect the purified crystals by filtration.

Analytical Characterization

Structural confirmation of 4-chloro-3-nitro-1H-pyrazole relies on a combination of spectroscopic methods. The expected data, based on its structure
summarized below.[9]

Table 2: Expected Analytical Data
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Technique Expected Observations

A single, broad singlet for the N-H proton (3 > 10 ppm) al
1H NMR proton (3 = 8.0-8.5 ppm). The exact chemical shifts can v
concentration.

Three signals are expected for the pyrazole carbons. The C3 anc
13C NMR deshielded due to the attached nitro and chloro groups, respectiv
more upfield chemical shift.

Characteristic peaks include a broad N-H stretch (~3100-3300 cr
IR Spectroscopy symmetric N-O stretches for the nitro group (~1550 cm~* and ~1:
vibrations (~700-800 cm~1).

| Mass Spec. (El) | The molecular ion peak (M*) will show a characteristic isotopic pattern for one chlorine atom (M+ and M*++2 in a ~3:1 ratio). |

Reactivity and Applications in Drug Discovery

The utility of 4-chloro-3-nitro-1H-pyrazole as a synthetic intermediate stems from the distinct reactivity of its three key functional components: the N
the C3-nitro group.

Chemical Reactivity Profile

« N-H Acidity and Alkylation: The N-H proton is acidic and can be readily deprotonated by a base to form a pyrazolate anion. This anion is a potent n
alkylation or N-arylation reactions to generate 1-substituted pyrazole derivatives.

o C4-ClI Substitution: The chlorine atom at the C4 position is on an electron-deficient ring, making it susceptible to nucleophilic aromatic substitution (
importantly, it is an ideal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the introdi
groups.

+ C3-NO2z Reduction: The nitro group is a versatile functional group that can be selectively reduced to an amino group (-NHz). This transformation int
can be further derivatized through acylation, sulfonylation, or diazotization, opening pathways to a vast array of new analogues.

Role as a Synthetic Building Block

The compound serves as a trifunctional scaffold, allowing for sequential and regioselective modifications to rapidly build molecular complexity. This is
construction of compound libraries for high-throughput screening in drug discovery.
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Caption: Key synthetic transformations of 4-Chloro-3-nitro-1H-pyrazole.

Precedent in Medicinal Chemistry

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, featured in drugs with diverse biological activities, including anti-inflammatory (
agents.[10][11][12] The ability to introduce substituents at the C3, C4, and N1 positions of the pyrazole ring allows for precise tuning of a molecule's <
its interaction with biological targets.[13] Therefore, 4-chloro-3-nitro-1H-pyrazole represents a high-value starting material for generating novel pyra
therapeutic agents.[1]

Safety and Handling

As a nitro-substituted and chlorinated heterocyclic compound, 4-chloro-3-nitro-1H-pyrazole should be handled with appropriate care. While specific
limited, data from closely related structures indicates potential hazards.[14]

Hazard Profile:
« Irritant: Expected to be a skin and serious eye irritant.[4][15][16]
« Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[14][17]
Recommended Safe Handling Protocol:
» Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.[18]
« Ventilation: Handle the compound exclusively in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[19]
« Exposure Avoidance: Avoid all personal contact. Prevent the generation of dust. Ensure containers are kept tightly sealed when not in use.[17]
» Spill Response: In case of a spill, clean up immediately using dry methods (e.g., sweeping or vacuuming with appropriate equipment) to avoid gent
o First Aid:
o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding eyelids apart. Seek medical attention.[15]
o Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.[19]
o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[15]
o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[19]

Conclusion

4-Chloro-3-nitro-1H-pyrazole is a strategically important chemical intermediate for research and development. Its well-defined structure, coupled wit
chemists with a powerful tool for synthesizing novel pyrazole-containing molecules. By understanding its properties, synthesis, and safe handling req
researchers can effectively leverage this compound to advance projects in drug discovery, materials science, and agrochemicals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and Hastt

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-1-methyl-3-nitro-1H-pyrazole
https://www.fishersci.com/store/msds?partNumber=AAH30860&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2622409&productDescription=4-NTRO-1H-PYRAZOLE-3-CARBX+10G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61421_msds.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/354909.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12807~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:30:05~~4-Chloro-3-nitrobenzoic%20acid~~
https://www.benchchem.com/product/b448081/docs#4-chloro-3-nitro-1h-pyrazole-cas-number
https://www.benchchem.com/product/b448081/docs#4-chloro-3-nitro-1h-pyrazole-cas-number
https://www.benchchem.com/product/b448081?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b448081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

